Cas no 1121628-52-1 (3-[(3-Methylbenzyl)oxy]azetidine)

• Product Name: 3-[(3-Methylbenzyl)oxy]azetidine
• CAS No: 1121628-52-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4680562
• Update Time: 2025-10-12

3-[(3-Methylbenzyl)oxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-METHYLBENZYL)OXY]AZETIDINE
• 3-((3-Methylbenzyl)oxy)azetidine
• 3-[(3-methylphenyl)methoxy]azetidine
• BB 0262364
• 3-[(3-Methylbenzyl)oxy]azetidine

• Inchi： 1S/C11H15NO/c1-9-3-2-4-10(5-9)8-13-11-6-12-7-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： IXHMMFHPPQFHFL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C)C=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 269.1±35.0 °C at 760 mmHg
• Flash Point: 106.7±15.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-[(3-Methylbenzyl)oxy]azetidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-[(3-Methylbenzyl)oxy]azetidine

3-[(3-Methylbenzyl)oxy]azetidine: A Comprehensive Overview

3-[(3-Methylbenzyl)oxy]azetidine (CAS No: 1121628-52-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound, characterized by its azetidine ring and substituted benzyl group, has been the subject of extensive research aimed at understanding its synthesis, reactivity, and biological activity.

The azetidine core of this molecule is a four-membered ring containing one nitrogen atom, which contributes to its rigidity and potential for forming hydrogen bonds. The 3-methylbenzyl substituent adds a bulky aromatic group to the structure, enhancing its lipophilicity and potentially influencing its pharmacokinetic properties. Recent studies have explored the synthesis of this compound using various methodologies, including nucleophilic substitution and ring-opening reactions, with a focus on optimizing yield and purity.

One of the most promising applications of 3-[(3-Methylbenzyl)oxy]azetidine lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have reported its use in the construction of complex heterocyclic frameworks, which are often found in natural products and therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the utility of this compound in the synthesis of novel kinase inhibitors, highlighting its potential in anticancer drug development.

In addition to its synthetic applications, 3-[(3-Methylbenzyl)oxy]azetidine has been investigated for its pharmacological properties. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings suggest that it could serve as a lead compound for developing treatments for Alzheimer's disease and related conditions.

The development of efficient synthetic routes for 3-[(3-Methylbenzyl)oxy]azetidine has been a focal point of recent research efforts. A team from the University of California reported a novel method involving microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. This advancement not only enhances the scalability of production but also opens new avenues for exploring related compounds with diverse substituents.

Furthermore, computational studies have provided valuable insights into the electronic properties and conformational preferences of 3-[(3-Methylbenzyl)oxy]azetidine. Using density functional theory (DFT), researchers have mapped out the molecule's frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have been instrumental in guiding experimental designs for subsequent studies.

Despite its promising potential, challenges remain in fully harnessing the capabilities of 3-[(3-Methylbenzyl)oxy]azetidine. Issues such as scalability, cost-effectiveness, and bioavailability need to be addressed before it can be transitioned from the laboratory to clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these barriers and advancing this compound toward practical applications.

In conclusion, 3-[(3-Methylbenzyl)oxy]azetidine (CAS No: 1121628-52-1) stands as a testament to the ingenuity and dedication of researchers in the field of organic chemistry. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological roles, this compound holds immense promise for contributing to the development of innovative therapeutic agents. As research continues to unfold, it is anticipated that 3-[(3-Methylbenzyl)oxy]azetidine will play an increasingly significant role in both academic and industrial settings.